Cas no 2387259-62-1 (1-(2-fluoroethyl)-1H-pyrazole-4-sulfonyl fluoride)

• Product Name: 1-(2-fluoroethyl)-1H-pyrazole-4-sulfonyl fluoride
• CAS No: 2387259-62-1
• MF: C₅H₆F₂N₂O₂S
• MW: 196.175146579742
• CID: 6505288
• PubChem ID: 165922162
• Update Time: 2025-05-19

1-(2-fluoroethyl)-1H-pyrazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoroethyl)-1H-pyrazole-4-sulfonyl fluoride
• EN300-6484909
• 2387259-62-1

• Inchi： 1S/C5H6F2N2O2S/c6-1-2-9-4-5(3-8-9)12(7,10)11/h3-4H,1-2H2
• InChI Key： UQDGUQLYMBMBFY-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C=1)CCF)(=O)(=O)F

Computed Properties

• Exact Mass: 196.01180494g/mol
• Monoisotopic Mass: 196.01180494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(2-fluoroethyl)-1H-pyrazole-4-sulfonyl fluoride

Comprehensive Overview of 1-(2-fluoroethyl)-1H-pyrazole-4-sulfonyl fluoride (CAS No. 2387259-62-1)

1-(2-fluoroethyl)-1H-pyrazole-4-sulfonyl fluoride (CAS No. 2387259-62-1) is a specialized fluorinated pyrazole derivative gaining attention in pharmaceutical and agrochemical research. This compound features a unique combination of a pyrazole core, fluoroethyl group, and sulfonyl fluoride moiety, making it a versatile building block for drug discovery and material science applications. Its molecular structure (C₅H₆F₂N₂O₂S) enables selective reactivity, particularly in SuFEx click chemistry, a cutting-edge technique explored in covalent inhibitor design and bioconjugation.

Recent studies highlight the growing demand for fluorinated sulfonyl compounds like 2387259-62-1 due to their metabolic stability and enhanced binding affinity. Researchers are investigating its potential in kinase inhibitor development, where the sulfonyl fluoride group acts as a warhead for targeted protein modulation. The compound's fluorine atoms contribute to improved lipophilicity and bioavailability, addressing key challenges in CNS drug delivery—a hot topic in neurodegenerative disease research.

From a synthetic perspective, 1-(2-fluoroethyl)-1H-pyrazole-4-sulfonyl fluoride serves as a precursor for PET radiotracer synthesis, leveraging the fluoroethyl tag for molecular imaging applications. Its compatibility with late-stage fluorination strategies aligns with industry trends toward efficient radiofluorination protocols. Analytical characterization typically involves 19F-NMR spectroscopy (δ -60 to -80 ppm for sulfonyl fluoride) and LC-MS (m/z 195.0 [M-H]^-), crucial for quality control in high-throughput screening.

Environmental and regulatory aspects of 2387259-62-1 follow green chemistry principles, with emphasis on atom economy in fluorination reactions. The compound's stability under physiological pH (5–8) makes it suitable for proteomics studies, particularly in activity-based protein profiling (ABPP). Industry reports suggest growing patent activity around similar sulfonyl fluoride analogs, reflecting their value in fragment-based drug discovery pipelines.

Handling 1-(2-fluoroethyl)-1H-pyrazole-4-sulfonyl fluoride requires standard laboratory safety protocols for fluoroorganics. Storage recommendations include anhydrous conditions (-20°C) under inert atmosphere to preserve the reactive sulfonyl fluoride functionality. Current market analyses indicate rising procurement interest from contract research organizations (CROs) specializing in covalent drug discovery, with purity specifications typically ≥95% (HPLC).

Future research directions may explore its utility in DNA-encoded library (DEL) platforms or proteolysis-targeting chimera (PROTAC) designs. The compound's balanced logP (~1.2) and polar surface area (58 Ų) suggest favorable drug-like properties, while its hydrogen bond acceptor count (5) enables diverse molecular interactions. These characteristics position CAS 2387259-62-1 as a promising candidate for next-generation therapeutic agent development across multiple disease areas.